N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C20H18FNO2S2/c21-15-3-1-14(2-4-15)20(8-9-20)19(24)22-11-16(23)18-6-5-17(26-18)13-7-10-25-12-13/h1-7,10,12,16,23H,8-9,11H2,(H,22,24)
• InChI Key: OHXFPBWSIWNXSK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)NCC(C3=CC=C(S3)C4=CSC=C4)O
• Molecular Formula: C20H18FNO2S2
• Molecular Weight: 387.5 g/mol

Description

N-(2-([2,3'-bithiophen]-5-yl)-2-hydroxyethyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide is a useful research compound. Its molecular formula is C20H18FNO2S2 and its molecular weight is 387.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with complex structures including cyclopropane cores, fluorophenyl groups, and thiophene derivatives have been widely studied for their synthesis and characterization. For example, research on the synthesis and characterization of N-(arylcarbamothioyl)-cyclohexanecarboxamide derivatives highlights methodologies that could be applicable to the synthesis of the compound , focusing on elemental analyses, IR spectroscopy, and NMR spectroscopy for structural elucidation (Özer et al., 2009).

Photophysical Properties

Studies on solvent polarity indicators based on bithiophene derivatives, such as the investigation of photophysical properties of water-soluble bithiophene carboxamidine hydrochloride salt derivatives, could provide insights into the photophysical behavior of bithiophene-containing compounds. This research might inform on how variations in solvent polarity affect the photophysical properties of similar compounds, which is crucial for their potential application in optoelectronic devices or as solvent polarity sensors (Taha et al., 2021).

Antimicrobial Activity

The study on the antipathogenic activity of thiourea derivatives points to the potential antimicrobial applications of structurally related compounds. These derivatives exhibit significant activity against bacteria known for biofilm formation, suggesting that compounds with similar chemical functionalities could be explored for their antimicrobial properties, particularly against resistant strains (Limban et al., 2011).